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Compound of Interest

Compound Name: 113-O12B

Cat. No.: B11929559 Get Quote

Disclaimer: This document provides essential safety and logistical guidance for the proper

disposal of the research chemical 113-O12B. This information is based on the chemical's

known properties and general hazardous waste protocols. It is not a substitute for the official

Safety Data Sheet (SDS) provided by the manufacturer. All personnel must consult the SDS

and adhere to their institution's specific Environmental Health and Safety (EHS) policies, as

well as all federal, state, and local regulations.

Understanding the Hazards of 113-O12B
113-O12B is a disulfide bond-containing ionizable cationic lipidoid, typically supplied as a

solution in methyl acetate.[1] To ensure safe disposal, it is crucial to consider the hazards

associated with both the lipidoid and its solvent.

113-O12B: As a cationic lipid, it should be treated as a potentially hazardous chemical.[1]

Cationic lipids can have cytotoxic effects.[2] Compounds with disulfide bonds should be

handled carefully to avoid reactions with incompatible materials.[3]

Methyl Acetate (Solvent): This is a highly flammable liquid.[4][5] Its vapors can form

explosive mixtures with air. It is incompatible with strong oxidizing agents, strong acids, and

strong bases.[6]

Waste Identification and Segregation: A Critical First
Step
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Proper segregation of waste streams is mandatory to prevent dangerous chemical reactions

and ensure compliant disposal.

Unused or Expired Product: The original solution of 113-O12B in methyl acetate must be

disposed of as flammable hazardous waste. Do not mix with other waste categories.

Contaminated Solid Waste: All disposable materials that have come into contact with 113-
O12B solution (e.g., pipette tips, gloves, vials, absorbent pads) are considered chemically

contaminated solid waste. These items must be segregated from non-hazardous trash.

Aqueous Waste Mixtures: If 113-O12B is used in aqueous buffers for experimental

procedures, these solutions must be collected as aqueous hazardous waste. Do not dispose

of these solutions down the drain.[3]

Organic Waste Mixtures: If 113-O12B is used with other organic solvents, the resulting

mixture must be collected as organic solvent waste. Segregate halogenated and non-

halogenated solvent waste streams as required by your institution's EHS protocols.

Step-by-Step Disposal Protocol
A. Waste Collection and Container Management

Select Compatible Containers:

Liquid Waste: Use a designated, leak-proof container with a secure, screw-top cap that is

compatible with flammable organic solvents. Grounding the container during transfer is

recommended to prevent static discharge.[4][6]

Solid Waste: Collect contaminated solids in a puncture-resistant container lined with a

clear plastic bag. Do not use red biohazard bags for chemical waste.

Proper Labeling:

Immediately label all waste containers with the words "HAZARDOUS WASTE".[7]

Clearly list all chemical constituents with their approximate percentages (e.g., "Methyl

Acetate (99%)", "113-O12B (1%)").
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Indicate the specific hazards (e.g., "Flammable," "Toxic").

Include the Principal Investigator's name and laboratory location.

Safe Storage:

Keep all waste containers tightly closed except when adding waste.[7]

Store liquid waste containers in secondary containment (e.g., a chemical-resistant tray or

tub) to contain potential leaks.

Store the waste in a designated, well-ventilated Satellite Accumulation Area (SAA) within

the laboratory, away from sources of ignition like heat, sparks, or open flames.[4][6]

Segregate 113-O12B waste from incompatible materials, particularly strong oxidizing

agents, acids, and bases.[6]

B. Final Disposal

Request EHS Pickup: Do not attempt to treat or neutralize 113-O12B waste in the lab.

Disposal must be managed by your institution's EHS department or a licensed hazardous

waste contractor.[3] Once your waste container is approximately 75% full, schedule a waste

pickup through the EHS office.

Empty Container Disposal:

A container that held 113-O12B is considered hazardous waste until it is properly

decontaminated.

The container must be triple-rinsed with a suitable solvent (e.g., ethanol).

Crucially, the first rinsate and all subsequent rinsates must be collected and disposed of as

flammable hazardous liquid waste.

After triple-rinsing and allowing the container to air dry completely, deface or remove the

original label. The clean, empty container can then be disposed of in the appropriate solid

waste stream (e.g., glass recycling).
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Data Presentation: Summary of Disposal
Procedures

Waste Stream
Hazard
Classification

Recommended
Container

Key Disposal
Actions

Unused 113-O12B in

Methyl Acetate
Flammable, Chemical

Chemically-resistant,

sealed liquid container

Label with all

constituents and

hazards. Store away

from ignition sources.

Arrange for EHS

pickup.

Contaminated

Labware (gloves, tips)
Solid Chemical Waste

Lined, puncture-

resistant solid waste

container

Label as "Chemically

Contaminated Solid

Waste." Arrange for

EHS pickup.

Aqueous Solutions

with 113-O12B

Aqueous Chemical

Waste

Sealed aqueous

waste carboy

Do not dispose down

the drain. Label with

all constituents.

Arrange for EHS

pickup.

Empty 113-O12B

Vials
Hazardous until rinsed Original vial

Triple-rinse; collect

ALL rinsate as

flammable waste.

Deface label. Dispose

of clean vial in glass

waste.

Logical Workflow for Disposal
The following diagram outlines the critical decision points and procedural flow for the safe

management and disposal of 113-O12B waste.
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Start Point

Step 1: Identification

Step 2: Segregation & Collection

Step 3: Safe Storage

Step 4: Final Disposal

Generate 113-O12B Waste

Identify Waste Type

Liquid Waste
(Pure Solution, Aqueous Mix)

Liquid

Solid Waste
(Contaminated Labware)

Solid

Collect in Sealed, Labeled
Liquid Waste Container

Collect in Lined, Labeled
Solid Waste Container

Store in Designated SAA
with Secondary Containment

Request Pickup from
Environmental Health & Safety

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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